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Compound of Interest

Compound Name: BMS-344577

CAS No.: 288079-93-6

Cat. No.: B606227 Get Quote

Executive Safety Summary
BMS-344577, chemically known as Apixaban, is a highly potent, selective inhibitor of Factor

Xa. While it is a life-saving therapeutic in clinical dosage forms (Eliquis®), the pure Active

Pharmaceutical Ingredient (API) presents significant occupational hazards.[1]

The Critical Hazard: BMS-344577 is a potent anticoagulant.[1] Absorption through inhalation or

skin contact can inhibit the body's clotting mechanism, leading to hemorrhage risks. Unlike

standard laboratory reagents, the latency of effect means exposure may not be immediately

apparent.

Operational Classification:

Compound Class: Factor Xa Inhibitor / Anticoagulant.[2]

Occupational Exposure Limit (OEL): ~8.3 μg/m³ (8-hour TWA) [1].[1]

Occupational Exposure Band (OEB): Band 4 (High Potency).[1]

Physical State: White to pale-yellow powder (High dust potential).[1]

Risk Assessment & Engineering Controls
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Before selecting PPE, you must verify your engineering controls.[3] PPE is the last line of

defense, not the first.

Operational State
Primary Engineering
Control

Required Containment
Level

Pure Powder

(Weighing/Transfer)

Powder Containment Balance

Enclosure or Isolator
High (HEPA Filtered Exhaust)

Stock Solution (>10 mM) Chemical Fume Hood Medium

Dilute Assay Solution (<10 μM)
Standard Benchtop (with

absorbent pads)
Low

Scientist's Note: If you are weighing BMS-344577 on an open bench with just an N95 mask, you

are operating outside of safety compliance. The OEL of 8.3 μg/m³ is invisible to the naked eye.

Use a balance enclosure.

Personal Protective Equipment (PPE) Matrix
This protocol uses a Double-Barrier System to prevent dermal absorption and inhalation.[1]

A. Respiratory Protection[3][4][5][6]
Standard Operation (Inside Hood/Enclosure): N95 or P100 disposable respirator (NIOSH-

approved).[1]

Spill Cleanup / Outside Containment: Powered Air-Purifying Respirator (PAPR) with HEPA

cartridges or Full-Face Elastomeric Respirator with P100 filters.[1]

B. Dermal Protection (The "Double-Glove" Rule)
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Factor Xa inhibitors can be absorbed through the skin, especially when solubilized in organic

solvents like DMSO.

Inner Glove: Nitrile (minimum 4 mil). Bright color (e.g., orange/purple) to act as a breach

indicator.

Outer Glove: Extended-cuff Nitrile (minimum 5-6 mil).[1] Overlap with lab coat cuffs.

Glove Protocol: Change outer gloves immediately after weighing or if splashed.

C. Body & Eye Protection[1][6][7]
Body: Disposable Tyvek® lab coat or sleeve covers are required for powder handling to

prevent dust accumulation on personal clothing.

Eyes: Chemical splash goggles (ventless preferred) or safety glasses with side shields plus

a face shield if handling liquid volumes >50 mL.

Visualizing the Safety Logic
The following diagram illustrates the decision-making process for selecting PPE based on the

physical state of BMS-344577.
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Start: Handling BMS-344577

Determine Physical State

Pure Powder / Solid API

Weighing/Transfer

Concentrated Solution
(>10 mM in DMSO)

Stock Prep

Dilute Assay Solution
(<10 μM)

Assay

REQ: Balance Enclosure / Isolator
PPE: Double Nitrile + Tyvek + N95/P100

REQ: Fume Hood
PPE: Double Nitrile + Lab Coat + Safety Glasses

REQ: Standard Bench
PPE: Single Nitrile + Lab Coat

Click to download full resolution via product page

Figure 1: Risk-based PPE selection logic for BMS-344577.[1] Note the escalation of controls

for solid powder handling.

Operational Workflow: Step-by-Step
Phase 1: Preparation

Decontaminate: Wipe down the balance enclosure with 70% Ethanol before starting to

ensure a clean surface.

Prepare Solvent: Pre-measure your solvent (e.g., DMSO) so you do not have to handle

solvent bottles while holding the API.

Static Control: Use an anti-static gun or bar inside the enclosure. BMS-344577 powder can

be static and "jump," causing invisible contamination.[1]
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Phase 2: Weighing (Critical Risk Point)[1]
Don PPE: Put on inner gloves, Tyvek sleeves, and outer gloves.

Transfer: Open the source vial only inside the enclosure.

Weigh: Use a disposable spatula. Do not return excess powder to the source vial (cross-

contamination risk).

Seal: Tightly cap the source vial and the destination vial before removing hands from the

enclosure.

Phase 3: Solubilization
Add solvent (DMSO/Water) immediately to the weighed powder to "wet" it.

Once in solution, the inhalation risk drops significantly, but the permeation risk increases.

Scientist's Tip: DMSO facilitates the transport of small molecules through skin. If you spill the

DMSO stock solution on your glove, remove the glove immediately. Do not wait.

Phase 4: Waste & Disposal
BMS-344577 must never be poured down the drain.[1] It is a bioactive pharmaceutical

pollutant.

Waste Type Disposal Method

Solid Waste (Vials, Weigh boats, contaminated

gloves)

Incineration Only.[1] Place in yellow

"Chemo/Trace" waste bin or High-Hazard solid

waste container.

Liquid Waste (Stock solutions, cell media)

Collect in dedicated "High Potency/Toxic" liquid

waste carboy. Label clearly: "Contains Apixaban

- Anticoagulant".[1]

Sharps Standard sharps container (Incineration stream).

Emergency Response Protocols
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Scenario A: Powder Spill (Outside Hood)
Evacuate: Clear the immediate area.

PPE Upgrade: Don a PAPR or Full-Face Respirator and Tyvek suit.[1]

Contain: Cover spill with damp paper towels (to prevent dust generation).

Clean: Wipe from the outside in. Double bag all waste.

Verify: If available, swab surface for validation (though HPLC is usually required for

detection).

Scenario B: Personnel Exposure
Inhalation: Move to fresh air immediately. Seek medical attention. Inform the physician of

exposure to a Factor Xa Inhibitor.

Skin Contact: Wash with soap and copious amounts of water for 15 minutes. Do not use

alcohol (ethanol/IPA) to wash skin, as this may increase absorption of the drug.

Eye Contact: Flush for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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